Cas no 246861-30-3 (1,4,8,11-Tetraazabicyclo[9.3.3]heptadecane)
246861-30-3 structure
Product Name:1,4,8,11-Tetraazabicyclo[9.3.3]heptadecane
CAS No:246861-30-3
MF:C13H28N4
MW:240.388222694397
CID:1418098
Update Time:2024-08-15
1,4,8,11-Tetraazabicyclo[9.3.3]heptadecane Chemical and Physical Properties
Names and Identifiers
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- 1,4,8,11-Tetraazabicyclo[9.3.3]heptadecane
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- Inchi: 1S/C13H28N4/c1-4-14-6-12-16-8-2-9-17(11-3-10-16)13-7-15-5-1/h14-15H,1-13H2
- InChI Key: ZGMXPFPPISTDFN-UHFFFAOYSA-N
- SMILES: N12CCCN(CCC1)CCNCCCNCC2
Computed Properties
- Exact Mass: 240.23164
Experimental Properties
- Density: 1.02±0.1 g/cm3(Predicted)
- Boiling Point: 361.3±10.0 °C(Predicted)
- PSA: 30.54
- pka: 10.53±0.20(Predicted)
1,4,8,11-Tetraazabicyclo[9.3.3]heptadecane Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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